Clofazimine

• IUPAC Name: N,5-bis(4-chlorophenyl)-3-propan-2-yliminophenazin-2-amine
• InChI: InChI=1S/C27H22Cl2N4/c1-17(2)30-24-16-27-25(15-23(24)31-20-11-7-18(28)8-12-20)32-22-5-3-4-6-26(22)33(27)21-13-9-19(29)10-14-21/h3-17,31H,1-2H3
• InChI Key: WDQPAMHFFCXSNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N=C1C=C2C(=NC3=CC=CC=C3N2C4=CC=C(C=C4)Cl)C=C1NC5=CC=C(C=C5)Cl
• Molecular Formula: C27H22Cl2N4
• DSSTOX Substance ID: DTXSID7022839
• Molecular Weight: 473.4 g/mol
• Physical Description: Solid
• Solubility: 0.3 [ug/mL] (The mean of the results at pH 7.4), 1.51e-03 g/L
• Mechanism of Action: Although the precise mechanism(s) of action of clofazimine have not been elucidated, its antimicrobial activity appears to be membrane-directed. It was previously thought that, due to its lipophilicity, clofazimine participated in the generation of intracellular reactive oxygen species (ROS) via redox cycling, specifically H₂O₂ and superoxide, which then exerted an antimicrobial effect. A more recent and compelling theory involves clofazimine interacting with bacterial membrane phospholipids to generate antimicrobial lysophospholipids - bactericidal efficacy may, then, arise from the combined membrane-destabilizing effects of both clofazimine and lysophospholipids, which interfere with K+ uptake and, ultimately, ATP production. The anti-inflammatory activity of clofazimine is the result of its inhibition of T-lymphocyte activation and proliferation. Several mechanisms have been proposed, including direct antagonism of T-cell Kv 1.3 potassium channels and indirect action by promoting the release of E-series prostaglandins and reactive oxygen species from bystander neutrophils and monocytes.
• CAS RN: 2030-63-9
• Melting Point: 210-212 °C, 210 - 212 °C

Description

Clofazimine is a highly lipophilic antimicrobial riminophenazine dye used primarily in the treatment of leprosy. It was first described in 1957 and is known for its bright-red color, which can cause long-lasting discoloration of the skin and bodily fluids . This compound is used in combination with other agents, such as dapsone, to treat lepromatous leprosy, including dapsone-resistant cases .

Scientific Research Applications

Clofazimine has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying lipophilic antimicrobial agents.

Biology: Investigated for its effects on bacterial DNA and membrane phospholipids.

Medicine: Primarily used in the treatment of leprosy and multidrug-resistant tuberculosis.

Industry: Utilized in the development of novel drug delivery systems, such as nanosuspensions.

Mechanism of Action

Clofazimine works by binding to the guanine bases of bacterial DNA, thereby blocking the template function of the DNA and inhibiting bacterial proliferation . It also increases the activity of bacterial phospholipase A2, leading to the release and accumulation of lysophospholipids, which are toxic and inhibit bacterial proliferation . Additionally, this compound exerts anti-inflammatory properties by suppressing T-lymphocyte activity .

Similar Compounds:

Dapsone: Another antimicrobial agent used in the treatment of leprosy.

Rifampin: Used in combination with this compound for the treatment of leprosy and tuberculosis.

Uniqueness of this compound: this compound is unique due to its dual antimicrobial and anti-inflammatory properties, as well as its ability to accumulate in skin and nerves, making it particularly effective in treating leprosy .

Safety and Hazards

Clofazimine should be handled with care to avoid dust formation and contact with skin and eyes. It can cause side effects such as abdominal pain, diarrhea, itchiness, dry skin, and change in skin color. It can also cause swelling of the lining of the gastrointestinal tract, increased blood sugar, and sensitivity to the sun.

Future Directions

Clofazimine, long used in the treatment of leprosy, has become a cornerstone of drug-resistant tuberculosis (DR-TB) treatment. Ongoing trials are exploring novel, shorter this compound-containing regimens for drug-resistant as well as drug-susceptible tuberculosis. The development of novel riminophenazine analogues as antituberculosis drugs is also being discussed.

Biochemical Analysis

Biochemical Properties

Clofazimine exerts a slow bactericidal effect on Mycobacterium leprae due to its action on the bacterial outer membrane . There is also evidence that it affects the bacterial respiratory chain and ion transporters . This compound is at least partially metabolized in the liver . An in vitro study using human liver microsomes identified eight metabolites of this compound and the enzymatic pathways involved in their formation, including the important cytochrome P450 isoenzymes CYP3A4/A5 and CYP1A2 .

Cellular Effects

This compound has been found to modulate the expression of lipid metabolism proteins in Mycobacterium leprae-infected macrophages . It also exerts anti-inflammatory properties due to the suppression of T-lymphocyte activity . In HepaRG cells, this compound was a weak inducer of CYP3A4 at low concentrations, but inhibited CYP3A4 at therapeutic concentrations .

Molecular Mechanism

This compound works by binding to the guanine bases of bacterial DNA, thereby blocking the template function of the DNA and inhibiting bacterial proliferation . It also increases the activity of bacterial phospholipase A2, leading to the release and accumulation of lysophospholipids, which are toxic and inhibit bacterial proliferation .

Temporal Effects in Laboratory Settings

In a study of patients with severe Mycobacterium avium complex pulmonary disease (MAC-PD), this compound demonstrated a relatively favorable efficacy, regardless of the maintenance dose . This effect was more pronounced when administered for a duration exceeding 6 months . In mice receiving this compound, the lungs’ bacterial load continued to grow during the first seven days of treatment .

Dosage Effects in Animal Models

In an orthotopic melanoma mouse model, this compound reduced tumor size by 90% . The specific effects of different dosages of this compound in animal models have not been extensively studied.

Metabolic Pathways

This compound is involved in several metabolic pathways. It has been found to modulate the expression of lipid metabolism proteins in Mycobacterium leprae-infected macrophages . It also affects the bacterial respiratory chain and ion transporters .

Transport and Distribution

This compound is a potential substrate of uptake and efflux transporters that might be involved in its disposition . The intracellular concentrations of this compound were significantly increased in the presence of selective inhibitors of P-gp and BCRP .

Subcellular Localization

This compound has been found to accumulate in macrophages in an intracellular liquid crystal-like structure This suggests that this compound may be localized in specific subcellular compartments within these cells

Preparation Methods

Synthetic Routes and Reaction Conditions: Clofazimine is synthesized through a multi-step process involving the condensation of 3-chloro-4-nitroaniline with 4-chlorobenzaldehyde to form a Schiff base. This intermediate is then cyclized to form the phenazine core structure. The final step involves the reduction of the nitro group to an amine .

Industrial Production Methods: Industrial production of this compound involves high-pressure homogenization to produce nanosuspensions suitable for intravenous use. This method ensures that the particle size is appropriate for passive targeting to the reticuloendothelial system .

Chemical Reactions Analysis

Types of Reactions: Clofazimine undergoes various chemical reactions, including oxidation, reduction, and substitution. It is known to interact with membrane phospholipids, leading to the generation of antimicrobial lysophospholipids .

Common Reagents and Conditions: Common reagents used in the synthesis and reactions of this compound include 3-chloro-4-nitroaniline, 4-chlorobenzaldehyde, and reducing agents for the final step .

Major Products: The major product formed from the synthesis of this compound is the riminophenazine core structure, which is essential for its antimicrobial activity .